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Compound of Interest

n-(tert-butyldimethyisilyl)-n-methyl-
Compound Name:
trifluoroacetamide

Cat. No.: B124448

An In-depth Technical Guide to the Safety Data Sheet for N-(tert-butyldimethylsilyl)-N-
methyl-trifluoroacetamide

Introduction

N-(tert-butyldimethylsilyl)-N-methyl-trifluoroacetamide (MTBSTFA), CAS number 77377-
52-7, is a silylating agent frequently used in analytical chemistry, particularly in gas
chromatography (GC) and mass spectrometry (MS) for the derivatization of active hydrogen-
containing compounds such as alcohols, phenols, carboxylic acids, and amines. This process
enhances the volatility and thermal stability of the analytes, leading to improved
chromatographic resolution and mass spectral properties.[1] Given its reactivity and chemical
properties, a thorough understanding of its safety profile is paramount for researchers,
scientists, and drug development professionals. This guide provides a comprehensive overview
of the safety data for MTBSTFA, compiled from various Safety Data Sheets (SDS).

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-(tert-butyldimethylsilyl)-N-
methyl-trifluoroacetamide is presented below. This data is essential for the safe handling,
storage, and use of the compound in a laboratory setting.
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Property Value Source
Molecular Formula C9H18F3NOSI [1112][3]
Molecular Weight 241.33 g/mol [11[2][41[5]
Appearance Clear, colorless liquid [1]
Boiling Point 170 °C /338 °F [2]
172-175 °C

Density / Specific Gravity 1.020 g/mL [2]
1.036 g/mL at 25 °C

Flash Point 52 °C/125.6 °F [2]

45 °C - closed cup

Refractive Index n20/D 1.402

Vapor Density 8.32 [2]
Water Solubility Decomposes [2]
Purity >98% [6]
>97% [1]

>95.0% (GC) [5]

Hazard Identification and Classification

N-(tert-butyldimethylsilyl)-N-methyl-trifluoroacetamide is classified as a hazardous

substance. The primary hazards associated with this chemical are its flammability and its

irritant properties to the skin, eyes, and respiratory system.

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://registech.com/derivatizing-reagents/silylation-reagents/mtbstfa/
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23760~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:27:46~~N-(tert-Butyldimethylsilyl
https://registech.com/derivatizing-reagents/silylation-reagents/mtbstfa/
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://www.merckmillipore.com/INTL/en/product/N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide,MDA_CHEM-814219
https://www.spectrumchemical.com/media/sds/TCI-B1150.pdf
https://registech.com/derivatizing-reagents/silylation-reagents/mtbstfa/
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11410208&countryCode=ES&language=en
https://datasheets.scbt.com/sc-215485.pdf
https://registech.com/derivatizing-reagents/silylation-reagents/mtbstfa/
https://www.spectrumchemical.com/media/sds/TCI-B1150.pdf
https://www.benchchem.com/product/b124448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Classification Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapour.[4]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2

[7](8]

Serious Eye Damage/Eye
o Category 2 / 2A
Irritation

H319: Causes serious eye
irritation.[2][7][8]

Specific target organ toxicity
. Category 3
(single exposure)

H335: May cause respiratory
irritation.[2][7][8]

Signal Word: Warning[5][7][8]
Hazard Pictograms:
e GHSO02: Flame (Flammable)

e GHSO07: Exclamation mark (Irritant)

Toxicological Information

While specific acute toxicity data such as LD50 or LC50 values are not readily available in the

provided search results, the primary toxicological concerns are related to its irritant effects.
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Exposure Route Effect

May cause respiratory irritation.[3][6][ 7] Acute
) effects of fluoride inhalation can include irritation
Inhalation .
of the nose and throat, coughing, and chest

discomfort.[6]

i Causes skin irritation.[3][6][7] The material may
Skin Contact o N
accentuate pre-existing dermatitis.[6]

Eye Contact Causes serious eye irritation.[3][6][7]

The material has not been classified as harmful
Ingestion by ingestion due to a lack of corroborating

evidence.[6]

Long-term exposure to respiratory irritants may
_ result in airway disease.[6] Cumulative effects
Chronic Health Effects ] o
may result following exposure (limited

evidence).[6]

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented (e.qg., flash
point, irritation studies) are not explicitly provided in the Safety Data Sheets. These tests are
typically conducted according to standardized guidelines, such as those from the Organisation
for Economic Co-operation and Development (OECD) for chemical testing. For instance:

e Flash Point: Determined using a closed-cup method, which is a standard procedure for
assessing the flammability of liquids.

o Skin and Eye Irritation: These are typically assessed using in vivo or in vitro models following
established protocols to evaluate the potential for a substance to cause reversible or
irreversible damage to these tissues.

For specific, non-standardized experimental details, consultation of the primary toxicological or
physicochemical study reports, which are generally not part of a standard SDS, would be
necessary.
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Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to ensure safety when working with N-(tert-

butyldimethylsilyl)-N-methyl-trifluoroacetamide.

Aspect

Recommendation

Handling

Avoid contact with skin and eyes.[9] Use in a
well-ventilated area.[6] Keep away from heat,
sparks, and open flames.[2][7] Use spark-proof
tools and explosion-proof equipment.[3][7] Take
precautionary measures against static
discharges.[7][9]

Storage

Store in a cool, dry, well-ventilated area.[6] Keep
container tightly closed.[2][9] Store in an area
suitable for flammables.[1] Keep refrigerated.[2]

[3] The product is moisture-sensitive.[3][7]

Incompatible Materials

Strong oxidizing agents, acids, bases, alcohols,
and water.[7][9][10]

Hazardous Decomposition Products

Upon combustion or decomposition, may
produce nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide (C0O2), silicon
dioxide, and gaseous hydrogen fluoride (HF).[7]
[10]

First Aid Measures
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Exposure

First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[3][9]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin with running water and soap. Seek

medical attention in case of irritation.[3][6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to
do. Get medical attention.[3][7][9]

Ingestion

Clean mouth with water. Get medical attention.

[7]

Visualized Workflows and Relationships

To better illustrate key safety and informational workflows, the following diagrams are provided.
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/Chemical Spill Response Workflow\
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Caption: Workflow for handling a chemical spill.
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Logical Relationships in a Safety Data Sheet

1. Identification 3. Composition 9. Physical and Chemical
(Product & Supplier) (Ingredients) Properties

2. Hazard(s) Identification
(Classification & Labeling)

4. First-Aid Measures & Acc'l\;i:;;alljlreRselease 7. Handling and Storage 11. Toxicological Information 5. Fire-Fighting Measures

8. Exposure Controls/
Personal Protection

10. Stability and Reactivity

Click to download full resolution via product page

Caption: Interrelation of key SDS sections.

Conclusion

N-(tert-butyldimethylsilyl)-N-methyl-trifluoroacetamide is a valuable reagent in chemical
analysis, but it presents notable hazards, including flammability and irritation. A comprehensive
understanding and strict adherence to the safety guidelines outlined in the Safety Data Sheet
are imperative for its safe use. This involves utilizing appropriate personal protective
equipment, ensuring proper ventilation, and having established emergency procedures. By
following these precautions, researchers can effectively mitigate the risks associated with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [n-(tert-butyldimethylsilyl)-n-methyl-trifluoroacetamide
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124448#n-tert-butyldimethylsilyl-n-methyl-
trifluoroacetamide-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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